Cas no 5744-80-9 (3-bromo-1,5-dimethyl-pyrazole)

• Product Name: 3-bromo-1,5-dimethyl-pyrazole
• CAS No: 5744-80-9
• MF: C₅H₇BrN₂
• MW: 175.026479959488
• MDL: MFCD09991542
• CID: 46148
• PubChem ID: 21724046
• Update Time: 2025-10-30

3-bromo-1,5-dimethyl-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,5-dimethyl-1H-pyrazole
• 3-Bromo-1,5-dimethylpyrazole
• 1,5-Dimethyl-3-brom-pyrazol
• 3-Brom-1,5-dimethyl-pyrazol
• EOS-60537
• TD8130
• NELVNOMSYNLQGQ-UHFFFAOYSA-N
• STL415177
• AK142229
• ST2404917
• Z2700
• 574B809
• 3-bromo-1,5-dimethyl-pyrazole
• AKOS006312279
• 3-Bromo-1 pound not5-dimethyl-1H-pyrazole
• A869678
• SY076275
• 5744-80-9
• EN300-223380
• DS-7503
• SCHEMBL12285500
• CS-W005278
• DTXSID40617393
• FT-0692082
• MFCD09991542
• DB-072302
• DTXCID70568147

• MDL： MFCD09991542
• Inchi： 1S/C5H7BrN2/c1-4-3-5(6)7-8(4)2/h3H,1-2H3
• InChI Key： NELVNOMSYNLQGQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 173.97900
• Monoisotopic Mass: 173.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.7

Experimental Properties

• Density: 1.58
• Boiling Point: 212 ºC
• Flash Point: 82 ºC
• Refractive Index: 1.589
• PSA: 17.82000
• LogP: 1.49100

3-bromo-1,5-dimethyl-pyrazole Security Information

• Hazardous Material transportation number：2811
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on 3-bromo-1,5-dimethyl-pyrazole

Comprehensive Overview of 3-Bromo-1,5-dimethyl-pyrazole (CAS No. 5744-80-9): Properties, Applications, and Industry Insights

3-Bromo-1,5-dimethyl-pyrazole (CAS No. 5744-80-9) is a halogenated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural uniqueness. This compound, characterized by a bromine substitution at the 3-position and methyl groups at the 1- and 5-positions, serves as a critical intermediate in synthetic chemistry. Its molecular formula, C₅H₇BrN₂, and molecular weight of 175.03 g/mol make it a lightweight yet highly functionalized building block for heterocyclic chemistry applications.

In recent years, the demand for 3-bromo-1,5-dimethyl-pyrazole has surged, driven by its role in developing crop protection agents and pharmaceutical scaffolds. Researchers frequently search for "pyrazole derivatives in drug discovery" or "halogenated pyrazole synthesis," reflecting its relevance in modern medicinal chemistry. The compound’s ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig, positions it as a valuable precursor for biologically active molecules.

From a physicochemical perspective, 3-bromo-1,5-dimethyl-pyrazole typically appears as a white to off-white crystalline solid with a melting point range of 45–50°C. Its solubility profile—moderate in organic solvents like dichloromethane and ethyl acetate but low in water—makes it ideal for organic synthesis workflows. Analytical techniques such as NMR spectroscopy (notably ¹H and ¹³C) and mass spectrometry are commonly employed to verify its purity and structural integrity.

The compound’s applications extend to material science, where it acts as a ligand in catalytic systems or a monomer for functional polymers. Industry trends highlight growing interest in "sustainable synthesis of pyrazoles" and "green chemistry alternatives," aligning with global efforts to reduce environmental impact. Innovations in microwave-assisted synthesis and flow chemistry have further optimized its production, addressing scalability challenges.

Safety and handling of 3-bromo-1,5-dimethyl-pyrazole require standard laboratory precautions, including the use of personal protective equipment (PPE) and adequate ventilation. While not classified as hazardous under most regulatory frameworks, its bromine content necessitates careful disposal to prevent environmental accumulation. Regulatory compliance, particularly concerning REACH and FDA guidelines, remains a key consideration for industrial users.

Emerging research explores the compound’s potential in anticancer drug development, leveraging its pyrazole core to target kinase inhibitors. Searches for "pyrazole-based kinase inhibitors" or "3-bromo-1,5-dimethyl-pyrazole suppliers" underscore its dual commercial and academic appeal. Suppliers often provide technical data sheets (TDS) detailing storage conditions (e.g., 2–8°C under inert atmosphere) and stability profiles to ensure optimal performance.

In conclusion, 3-bromo-1,5-dimethyl-pyrazole (CAS No. 5744-80-9) exemplifies the intersection of structural elegance and practical utility in modern chemistry. Its adaptability across pharmaceuticals, agrochemicals, and advanced materials ensures its continued prominence in scientific literature and industrial workflows. As synthetic methodologies evolve, this compound is poised to play a pivotal role in next-generation small-molecule therapeutics and sustainable chemical processes.